2-[2-(3-Fluorophenyl)ethoxy]acetic acid

• IUPAC Name: 2-[2-(3-fluorophenyl)ethoxy]acetic acid
• InChI: InChI=1S/C10H11FO3/c11-9-3-1-2-8(6-9)4-5-14-7-10(12)13/h1-3,6H,4-5,7H2,(H,12,13)
• InChI Key: ZQZNDNBZRCYWAU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)CCOCC(=O)O
• Molecular Formula: C10H11FO3
• Molecular Weight: 198.19 g/mol
• CAS No.: 953786-95-3

Description

2-[2-(3-Fluorophenyl)ethoxy]acetic acid is a versatile small molecule scaffold used primarily in research and development. It is known for its applications in pharmaceutical testing and as a building block in chemical synthesis . The compound has a molecular formula of C10H11FO3 and a molecular weight of 198.19 g/mol .

Mechanism of Action

Target of Action

The primary targets of 2-[2-(3-Fluorophenyl)ethoxy]acetic acid are currently unknown. This compound is a versatile small molecule scaffold used in pharmaceutical testing

Mode of Action

As a research chemical, it’s likely that its interaction with its targets and the resulting changes are subject to ongoing investigation .

Biochemical Pathways

It has been used in the synthesis of certain compounds , suggesting that it may play a role in various biochemical reactions.

Pharmacokinetics

As a research chemical, its pharmacokinetic profile, including its bioavailability, is likely a subject of ongoing research .

Result of Action

Given its use in pharmaceutical testing , it’s likely that its effects are being studied in various biological contexts.

Preparation Methods

The synthesis of 2-[2-(3-Fluorophenyl)ethoxy]acetic acid typically involves the reaction of 3-fluorophenylacetic acid with ethylene oxide under controlled conditions . The reaction is carried out in the presence of a base, such as sodium hydroxide, to facilitate the formation of the ethoxy group. Industrial production methods may involve the use of more advanced techniques, such as continuous flow reactors, to ensure high yield and purity .

Chemical Reactions Analysis

2-[2-(3-Fluorophenyl)ethoxy]acetic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids.

Reduction: Reduction reactions can convert the compound into alcohols or other reduced forms.

Substitution: The ethoxy group can be substituted with other functional groups using appropriate reagents and conditions.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions . Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

2-[2-(3-Fluorophenyl)ethoxy]acetic acid is widely used in scientific research due to its versatility. Some of its applications include:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Employed in the study of biochemical pathways and interactions.

Medicine: Investigated for potential therapeutic applications and as a reference standard in pharmaceutical testing.

Industry: Utilized in the production of various chemical products and intermediates.

Comparison with Similar Compounds

2-[2-(3-Fluorophenyl)ethoxy]acetic acid can be compared with other similar compounds, such as:

3-Fluorophenylacetic acid: Used as a building block in chemical synthesis.

2-[2-(2-Methoxyethoxy)ethoxy]acetic acid: Known for its applications in various chemical reactions.

The uniqueness of this compound lies in its specific structure, which allows for a wide range of chemical modifications and applications .

Synthesis routes and methods I

Procedure details

To a solution of 2-(3-fluoro-phenyl)-ethanol (4.0 g, 28.5 mmol) in DMF (60 ml) was added sodium hydride (60% dispersion in oil, 2.40 g, 60 mmol). The suspension was heated to 60° C. for 0.75 hours before chloroacetic acid (4.72 g, 50 mmol) was added dropwise. After 36 hours at 60° C. the brown reaction mixture was brought to dryness under reduced pressure, dissolved in EtOAc and washed with 1M HCl, water and brine. The organic layers were dried (MgSO4), filtered, the solvent was removed under reduced pressure and the residue was purified by column chromatography (silica gel, EtOAc/heptane 3:1) to yield the title compound (2.02 g, 18 mmol; 36%) as colorless liquid. MS: m/e=197.4 [M−H]−.

Synthesis routes and methods II

Procedure details

To a solution of 2-(3-fluoro-phenyl)-ethanol (4.0 g, 28.5 mmol) in DMF (60 ml) was added a 60% dispersion of sodium hydride in oil (2.40 g, 60 mmol). The suspension was heated to 60° C. for 0.75 hours. Chloroacetic acid (4.72 g, 50 mmol) was added dropwise. After 36 hours at 60° C. the brown reaction mixture was brought to dryness under reduced pressure, dissolved in EtOAc and washed with 1M HCl, water and brine. The organic layers were dried over MgSO4, filtrated, the solvent was removed under reduced pressure and the residue purified by column chromatography (silica gel, EtOAc/heptane, 3/1) to yield [2-(3-fluoro-phenyl)-ethoxy]-acetic acid (2.02 g, 18 mmol; 36%) as colorless liquid. MS (m/e): 197.4 [M−H]−.